Cas no 1904371-43-2 (3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide)

3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide structure
1904371-43-2 structure
Product Name:3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide
CAS No:1904371-43-2
MF:C16H11F3N4O2
MW:348.279353380203
CID:6211956
PubChem ID:92128589
Update Time:2024-01-11

3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide
    • F6524-1071
    • 1904371-43-2
    • AKOS025389879
    • 3,4-difluoro-N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]benzamide
    • 3,4-difluoro-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide
    • 3,4-difluoro-N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]benzamide
    • Inchi: 1S/C16H11F3N4O2/c17-10-2-4-14-11(8-10)16(25)23(22-21-14)6-5-20-15(24)9-1-3-12(18)13(19)7-9/h1-4,7-8H,5-6H2,(H,20,24)
    • InChI Key: WDUNVGOOXJIUOH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(N(CCNC(C1C=CC(=C(C=1)F)F)=O)N=N2)=O

Computed Properties

  • Exact Mass: 348.08341009g/mol
  • Monoisotopic Mass: 348.08341009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.1Ų

3,4-difluoro-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide Pricemore >>

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